Cas no 298197-04-3 (Fatostatin A Hydrobromide)

• Product Name: Fatostatin A Hydrobromide
• CAS No: 298197-04-3
• MF: C₁₈H₁₉BrN₂S
• MW: 375.325862169266
• MDL: MFCD00760867
• CID: 1059339
• Update Time: 2025-06-15

Fatostatin A Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Fatostatin A Hydrobromide
• fatostatin
• Fatostatin (hydrobromide)
• Fatostatin A
• 2-(2-propylpyridin-4-yl)-4-p-tolylthiazole hydrobromide
• FATOSTATIN (2-(2-PROPYLPYRIDIN-4-YL)-4-(P-TOLYL)THIAZOLE)
• 25B11 hydrobromide
• 4-[4-(4-methylphenyl)-2-thiazolyl]-2-propylpyridine hydrobromide
• Fatostatin HBr
• Fatostatin A HBr
• Fatostatin Hydrobromide
• 2-(2-Propylpyridin-4-yl)-4-(p-tolyl)thiazole hydrobromide
• SMR000221636
• 2-Propyl-4-(4-p-tolyl-thiazol-2-yl)-pyridine
• MLS000332366
• C18H19BrN2S
• MLS003593148
• BCP20908
• s8284
• Fatostatin A Hydrobromide;Fatostatin A
• AX8289397
• 4-[4-(4-Methylphenyl)-2-thiazolyl]-2-propylpyr

• MDL： MFCD00760867
• Inchi： 1S/C18H18N2S.BrH/c1-3-4-16-11-15(9-10-19-16)18-20-17(12-21-18)14-7-5-13(2)6-8-14;/h5-12H,3-4H2,1-2H3;1H
• InChI Key： RJCFNQZVFUMORB-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C2C=CC(C)=CC=2)N=C1C1C=CN=C(C=1)CCC

Computed Properties

• Exact Mass: 374.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 314
• Topological Polar Surface Area: 54

Experimental Properties

• Solubility: DMSO: ≥10mg/mL
• PSA: 54.02000
• LogP: 6.09110

Fatostatin A Hydrobromide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Fatostatin A Hydrobromide

Introduction to Fatostatin A Hydrobromide (CAS No. 298197-04-3)

Fatostatin A Hydrobromide, with the chemical identifier CAS No. 298197-04-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This hydrobromide salt derivative has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to a class of molecules that have been extensively studied for their pharmacological effects, particularly in the context of modulating cellular processes and signaling pathways.

The molecular structure of Fatostatin A Hydrobromide incorporates specific functional groups that contribute to its reactivity and interaction with biological targets. Recent advancements in spectroscopic techniques and computational chemistry have allowed researchers to elucidate its three-dimensional conformation with high precision. This detailed structural understanding is crucial for developing effective drug candidates, as it provides insights into how the molecule might bind to its intended targets in vivo.

In the realm of medicinal chemistry, Fatostatin A Hydrobromide has been explored for its potential therapeutic applications. Preliminary studies suggest that it may exhibit properties relevant to the treatment of various diseases, including metabolic disorders and inflammatory conditions. The hydrobromide form enhances the solubility and stability of the compound, making it more amenable for formulation into pharmaceutical products. This improvement in physicochemical properties is a critical factor in drug development, as it ensures better bioavailability and efficacy.

One of the most compelling aspects of Fatostatin A Hydrobromide is its interaction with key biological pathways. Research indicates that this compound may influence the activity of enzymes and receptors involved in cellular metabolism and inflammation. By modulating these pathways, Fatostatin A Hydrobromide could potentially mitigate symptoms associated with conditions such as obesity, diabetes, and autoimmune diseases. These findings are particularly exciting because they align with current trends in personalized medicine, where targeted therapies are designed to address specific molecular mechanisms.

The synthesis of Fatostatin A Hydrobromide has been a subject of considerable interest among synthetic chemists. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for large-scale production. Modern synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize the yield and purity of the compound. These advancements underscore the importance of innovative approaches in pharmaceutical synthesis, ensuring that promising candidates like Fatostatin A Hydrobromide can be produced reliably and sustainably.

Investigations into the pharmacokinetics of Fatostatin A Hydrobromide have revealed intriguing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves within the body over time, which is critical for determining appropriate dosing regimens and minimizing potential side effects. Advanced modeling techniques have been used to predict ADME properties, allowing researchers to make informed decisions about drug formulation and administration.

The safety profile of Fatostatin A Hydrobromide has also been thoroughly evaluated through preclinical studies. These experiments assess potential toxicity and adverse effects, providing a foundation for future clinical trials. The results from these studies are reassuring, indicating that Fatostatin A Hydrobromide is well-tolerated at relevant doses. This positive safety data is a significant milestone in drug development, as it reduces risks associated with human testing and increases confidence in moving forward with clinical investigations.

Current clinical trials are underway to evaluate the efficacy of Fatostatin A Hydrobromide in treating specific medical conditions. These trials involve diverse patient populations, allowing researchers to gather comprehensive data on its therapeutic benefits across different demographics. The outcomes of these trials will be instrumental in determining whether Fatostatin A Hydrobromide meets regulatory standards for market approval. Until then, ongoing research continues to explore its full potential, supported by collaborations between academic institutions and pharmaceutical companies.

The role of computational biology in studying Fatostatin A Hydrobromide cannot be overstated. Molecular docking simulations and protein-ligand interaction analyses have provided valuable insights into how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental data by offering predictive models that can guide further optimization efforts. By integrating computational methods with traditional experimental techniques, researchers can accelerate the discovery process and enhance the likelihood of success in drug development.

The future prospects for Fatostatin A Hydrobromide appear promising, driven by continued research investments and technological innovations. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules like Fatostatin A Hydrobromide that precisely target disease-causing mechanisms. This progress is fueled by interdisciplinary collaborations involving chemists, biologists, pharmacologists, and clinicians working together towards common goals.

In conclusion, Fatostatin A Hydrobromide (CAS No. 298197-04-3) represents a significant advancement in pharmaceutical research. Its unique structural features, potential therapeutic applications, and favorable physicochemical properties make it a compelling candidate for further development. With ongoing studies exploring its mechanisms of action and clinical efficacy, this compound holds great promise for improving human health. The collective efforts of researchers worldwide are driving us closer to harnessing its full potential, ultimately benefiting patients in need.